Cas no 2137559-71-6 (rac-methyl (1R,4S,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylate)

• Product Name: rac-methyl (1R,4S,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylate
• CAS No: 2137559-71-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6169962
• PubChem ID: 130759622
• Update Time: 2025-10-27

rac-methyl (1R,4S,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (1R,4S,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylate
• 2137559-71-6
• EN300-755336

• Inchi： 1S/C8H13NO2/c1-11-7(10)8-3-2-6(9)5(8)4-8/h5-6H,2-4,9H2,1H3/t5-,6-,8+/m0/s1
• InChI Key： ZVIIBYZHZFJNKO-VMHSAVOQSA-N
• SMILES： O(C)C([C@@]12CC[C@@H]([C@@H]1C2)N)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-methyl (1R,4S,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylate

Rac-Methyl (1R,4S,5R)-4-Aminobicyclo[3.1.0]Hexane-1-Carboxylate: A Comprehensive Overview

The compound rac-methyl (1R,4S,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylate with CAS No 2137559-71-6 is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, specifically featuring a bicyclo[3.1.0]hexane framework, which is a distinctive structural motif that contributes to its unique chemical properties and potential biological activities.

The bicyclo[3.1.0]hexane system is a tricyclic structure that provides rigidity and stability to the molecule, making it an attractive scaffold for drug design and development. The presence of an amino group at the 4-position and a carboxylate ester at the 1-position further enhances its functional versatility, enabling it to participate in various chemical reactions and interactions within biological systems.

Recent studies have highlighted the potential of this compound as a precursor or intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents due to its ability to modulate key cellular pathways. The stereochemistry of the compound—specifically its (1R,4S,5R) configuration—plays a critical role in determining its pharmacokinetic properties and biological efficacy.

In terms of synthesis, the compound can be prepared through a variety of methods, including ring-closing metathesis and stereoselective catalytic approaches. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is essential for maintaining its desired biological activity.

From a pharmacological perspective, rac-methyl (1R,4S,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylate has shown promise in preclinical studies as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with key neurotransmitter systems makes it an intriguing candidate for further investigation.

Moreover, advancements in computational chemistry have enabled researchers to predict the compound's binding affinity to various protein targets with high accuracy. These computational models have been instrumental in guiding experimental studies and optimizing the compound's bioavailability and efficacy.

In conclusion, rac-methyl (1R,4S,5R)-4-aminobicyclo[3.1.0]hexane-1-carboxylate represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. With ongoing research focusing on its synthesis, characterization, and biological applications, this compound is poised to make significant contributions to the field of medicinal chemistry in the coming years.